![molecular formula C17H15F2NO2 B2944623 3,4-difluoro-N-((1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl)benzamide CAS No. 1351641-84-3](/img/structure/B2944623.png)
3,4-difluoro-N-((1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl)benzamide
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Overview
Description
The compound “3,4-difluoro-N-((1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl)benzamide” is a complex organic molecule. It contains an indene structure, which is a polycyclic hydrocarbon composed of a benzene ring fused with a cyclopentene . The molecule also contains amide and fluoro functional groups .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds, such as 2,3-dihydro-1H-inden-1-one derivatives, have been synthesized by grinding, stirring, and ultrasound irradiation methods .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the indene structure, along with the amide and fluoro functional groups. The exact structure would need to be determined using techniques such as NMR and HRMS .Chemical Reactions Analysis
The chemical reactions involving this compound would likely depend on the reactivity of the functional groups present in the molecule. For instance, the amide group could undergo hydrolysis, and the fluoro groups could potentially be substituted with other groups .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. For instance, the presence of the fluoro groups could affect the compound’s polarity and solubility .Scientific Research Applications
Synthesis and Chemical Properties
- Rhodium-Catalyzed Alkenylation: The synthesis of 2-(3,3-difluoro-4-(silyloxy)but-1-en-1-yl)benzamides through a rhodium(III)-catalyzed alkenylation process demonstrates the potential for creating elaborate difluorinated compounds, which are significant in pharmaceutical and agrochemical industries. This process is characterized by broad substrate compatibility, high regioselectivity, and efficient performance via N-O bond cleavage without external oxidants, indicating its practical applicability in synthesizing related compounds (Cui et al., 2023).
- Structural and Aggregation Studies: A study on a series of N-(difluorophenyl)benzamides and N-(phenyl)difluorobenzamides, which likely includes compounds structurally similar to the queried chemical, reveals insights into molecular aggregation and the role of fluorine in such processes. This research, involving crystal structure analyses, highlights the importance of fluorine in affecting aggregation through short C–H⋯F interactions (Mocilac et al., 2016).
Synthesis of Derivatives and Analogues
- Synthesis of Thiourea Derivatives: The synthesis and characterization of acylthioureas, which include benzamide derivatives similar to the queried compound, highlight their potential in developing novel antimicrobial agents with antibiofilm properties. This research indicates the possibility of using such benzamide derivatives in creating compounds with significant anti-pathogenic activity (Limban et al., 2011).
- Nucleophilic Vinylic Substitution Reactions: N-Benzoyl β,β-difluoroenamides and N-benzoyl fluoroynamides, structurally related to the queried compound, have been explored as precursors in heterocyclic synthesis. Their unique electrophilic reactivity due to fluorine atoms at the β-position of the enamide moiety offers insights into the potential use of such compounds in creating diverse fluorinated heterocycles (Meiresonne et al., 2015).
Photolysis and Fluorination Studies
- Photolysis Studies: Research on the photolysis of 3-aryl-3-(trifluoromethyl)diazirines, which are structurally related to the compound of interest, provides insights into the photochemical behavior of such compounds. These studies are crucial in understanding the stability and reactivity of similar benzamide derivatives under photolytic conditions (Platz et al., 1991).
- Versatile Catalyzed Fluorination: Research on Pd(OTf)2 x 2 H2O-catalyzed ortho-fluorination of benzylamines demonstrates the versatility of using fluorination protocols in the synthesis of compounds like the queried benzamide. This study highlights the importance of such fluorination methods in medicinal chemistry and synthesis (Wang et al., 2009).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It’s known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . This suggests that the compound could potentially interact with a variety of biological targets.
Mode of Action
Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that the compound could interact with its targets in a way that modulates these biological activities.
Biochemical Pathways
Given the broad spectrum of biological activities associated with indole derivatives , it can be inferred that this compound could potentially affect a wide range of biochemical pathways.
Pharmacokinetics
A related compound was found to have clinical pharmacokinetics that supports the hypothesis that attenuating the rate of glucuronidation would improve exposure and reduce variability in patients .
Result of Action
Given the various biological activities associated with indole derivatives , it can be inferred that the compound could have a range of effects at the molecular and cellular level.
properties
IUPAC Name |
3,4-difluoro-N-[(1-hydroxy-2,3-dihydroinden-1-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15F2NO2/c18-14-6-5-12(9-15(14)19)16(21)20-10-17(22)8-7-11-3-1-2-4-13(11)17/h1-6,9,22H,7-8,10H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IECWWECREIDKEH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C2=CC=CC=C21)(CNC(=O)C3=CC(=C(C=C3)F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15F2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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